Cas no 67132-84-7 (cyclobutylphenyl sulfide)

• Product Name: cyclobutylphenyl sulfide
• CAS No: 67132-84-7
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 502360
• PubChem ID: 11252194
• Update Time: 2025-06-10

cyclobutylphenyl sulfide Chemical and Physical Properties

Names and Identifiers

• cyclobutylphenyl sulfide
• (cyclobutylthio)Benzene
• cyclobutylsulfanylbenzene
• Benzene,(cyclobutylthio)
• Cyclobutylphenylsulfide
• DTXSID70460091
• 67132-84-7
• FT-0657150
• SCHEMBL4696488
• AKOS006331420
• DB-004401

• Inchi： 1S/C10H12S/c1-2-5-9(6-3-1)11-10-7-4-8-10/h1-3,5-6,10H,4,7-8H2
• InChI Key： AJXUPJQWGGXLKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CCC1

Computed Properties

• Exact Mass: 164.06600
• Monoisotopic Mass: 164.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.33120

Additional information on cyclobutylphenyl sulfide

Chemical Profile of Cyclobutylphenyl Sulfide (CAS No: 67132-84-7)

Cyclobutylphenyl sulfide, identified by the chemical abstracts service number CAS No: 67132-84-7, is an organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two carbon atoms, which imparts distinct reactivity and potential biological activity. The cyclobutyl and phenyl moieties in its molecular structure contribute to its complexity and make it a promising candidate for further investigation in synthetic chemistry and drug discovery.

The molecular formula of Cyclobutylphenyl sulfide is C₁₀H₁₄S, reflecting its composition of ten carbon atoms, fourteen hydrogen atoms, and one sulfur atom. The cyclobutyl ring introduces a strained three-membered carbon loop, which can influence the electronic properties and reactivity of the molecule. In contrast, the phenyl ring provides a planar aromatic system that can engage in various interactions with biological targets. The combination of these structural elements makes Cyclobutylphenyl sulfide a versatile scaffold for designing novel compounds with tailored properties.

In recent years, there has been growing interest in sulfide derivatives as pharmacophores due to their ability to modulate biological pathways effectively. Cyclobutylphenyl sulfide has been studied for its potential applications in medicinal chemistry, particularly as a precursor for more complex molecules. Its sulfur-containing moiety is known to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are crucial for drug design and synthesis. Researchers have explored its reactivity in cross-coupling reactions, where it can serve as an intermediate to introduce both cyclobutyl and phenyl groups into larger molecular frameworks.

One of the most compelling aspects of Cyclobutylphenyl sulfide is its potential biological activity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, modifications at the sulfur atom or the aromatic ring could lead to compounds with anti-inflammatory, antimicrobial, or anticancer properties. The strained cyclobutyl ring may also enhance binding affinity by introducing conformational constraints that mimic natural substrates or inhibitors. These findings highlight the importance of Cyclobutylphenyl sulfide as a building block for developing new therapeutic agents.

The synthesis of Cyclobutylphenyl sulfide presents an interesting challenge due to its unique structural features. Traditional methods involve the reaction of cyclobutanone with phenyl Grignard reagents followed by oxidation or desulfurization steps to introduce the sulfur atom. However, recent advancements in synthetic chemistry have enabled more efficient routes to this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclobutylphenyl core with high selectivity and yield. These innovations not only facilitate the preparation of Cyclobutylphenyl sulfide but also open up new possibilities for generating related derivatives with enhanced functionality.

The physicochemical properties of Cyclobutylphenyl sulfide are also worth examining. Due to its molecular structure, it exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran but limited solubility in water. This solubility profile influences its handling and formulation in pharmaceutical applications. Additionally, spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used for characterizing its structure and purity. These analytical methods provide valuable insights into the compound's behavior under different conditions, which is essential for optimizing its synthesis and applications.

In conclusion, Cyclobutylphenyl sulfide (CAS No: 67132-84-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable scaffold for drug discovery efforts. As synthetic methodologies continue to evolve, researchers will be able to access increasingly diverse derivatives of this compound, paving the way for novel therapeutic interventions. The ongoing exploration of Cyclobutylphenyl sulfide underscores its importance as a cornerstone in modern medicinal chemistry.